5-benzyl-6-methyl-4-phenyl-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile

• IUPAC Name: 5-benzyl-6-methyl-4-phenylpyrrolo[3,2-d]pyrimidine-7-carbonitrile
• InChI: InChI=1S/C21H16N4/c1-15-18(12-22)20-21(25(15)13-16-8-4-2-5-9-16)19(23-14-24-20)17-10-6-3-7-11-17/h2-11,14H,13H2,1H3
• InChI Key: XXVHUHTWWITCRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1CC3=CC=CC=C3)C(=NC=N2)C4=CC=CC=C4)C#N
• Molecular Formula: C21H16N4
• Molecular Weight: 324.4 g/mol

Description

5-benzyl-6-methyl-4-phenyl-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a pyrrolopyrimidine derivative that has been found to exhibit various biological activities, making it a promising candidate for drug discovery and development.

Mechanism of Action

The mechanism of action of 5-benzyl-6-methyl-4-phenyl-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile is not fully understood. However, it is believed to exert its biological activities through the inhibition of various enzymes and receptors, such as protein kinases and G protein-coupled receptors. This compound has also been found to modulate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and physiological effects:
5-benzyl-6-methyl-4-phenyl-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile has been found to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit viral replication, and reduce inflammation. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-benzyl-6-methyl-4-phenyl-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile in lab experiments is its broad spectrum of biological activities. This compound has been found to exhibit various pharmacological effects, making it a useful tool for investigating different pathways and targets. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which may affect its bioavailability and efficacy in certain experiments.

Future Directions

There are several future directions for the research on 5-benzyl-6-methyl-4-phenyl-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile. One of the areas of interest is the development of new derivatives with improved pharmacological properties. Another direction is the investigation of the compound's potential applications in the treatment of other diseases, such as diabetes and cardiovascular diseases. Furthermore, the elucidation of the compound's mechanism of action and its interactions with various targets may provide insights into the development of new therapeutic strategies.

Synthesis Methods

The synthesis of 5-benzyl-6-methyl-4-phenyl-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile involves the reaction of 4-phenyl-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile with benzyl chloride and methyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as dimethylformamide or dimethyl sulfoxide, and the product is obtained in good yields after purification.

Scientific Research Applications

5-benzyl-6-methyl-4-phenyl-5H-pyrrolo[3,2-d]pyrimidine-7-carbonitrile has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory activities. It has also been reported to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.